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Compound of Interest

Compound Name: 1,1,3,3-Propanetetracarbonitrile

Cat. No.: B1346686 Get Quote

Essential Safety and Handling Guide for 1,1,3,3-
Propanetetracarbonitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,1,3,3-Propanetetracarbonitrile in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and minimize exposure risks.

Hazard Summary
1,1,3,3-Propanetetracarbonitrile is a hazardous chemical with the following classifications[1]:

Acute Toxicity, Oral (Category 2): Fatal if swallowed.[1]

Acute Toxicity, Dermal (Category 3): Toxic in contact with skin.[1]

Acute Toxicity, Inhalation (Category 3): Toxic if inhaled.[1][2]

Skin Irritation (Category 2): Causes skin irritation.[1]

Eye Irritation (Category 2): Causes serious eye irritation.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[2]
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Due to the lack of available occupational exposure limit data, all handling should be performed

with the utmost caution, assuming high toxicity.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling 1,1,3,3-Propanetetracarbonitrile. The

following table outlines the required PPE.

PPE Category Item Standard/Specification

Eye/Face Protection
Tightly fitting safety goggles

with side-shields

Conforming to EN 166 (EU) or

NIOSH (US)[2]

Skin Protection Chemical-resistant gloves

Inspected prior to use and

compliant with EU Directive

89/686/EEC and EN 374[2]

Fire/flame resistant and

impervious clothing
To cover the entire body[2]

Respiratory Protection Full-face respirator

Required if exposure limits are

exceeded or if irritation or other

symptoms are experienced[2]

Operational Plan: Step-by-Step Handling Procedure
Ventilation: Always handle 1,1,3,3-Propanetetracarbonitrile in a well-ventilated area or a

chemical fume hood.[2]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible.

Avoid Ignition Sources: Keep the chemical away from heat, sparks, and open flames.[3]

Donning PPE: Before handling, put on all required PPE as specified in the table above.

Avoiding Dust Formation: Handle the solid material carefully to avoid generating dust.[2]
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Preventing Contact: Avoid all contact with skin and eyes.[2] Do not breathe dust, fumes, gas,

mist, vapors, or spray.[2]

Hygiene Practices: Do not eat, drink, or smoke when using this product.[2] Wash hands and

any exposed skin thoroughly after handling.[2]

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[2]

Skin Contact: Take off immediately all contaminated clothing and wash it before reuse.[2]

Wash the affected skin area with plenty of water.[2] Get emergency medical help

immediately.[2]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[2] If you

feel unwell, get medical help.[2]

Ingestion: If swallowed, get emergency medical help immediately.[2] Rinse mouth.[2]

Spill Containment: In case of a spill, evacuate personnel to a safe area.[2] Prevent further

leakage if it is safe to do so.[2] Collect the spillage using appropriate tools and place it in a

suitable, closed container for disposal.[2] Do not let the chemical enter drains.[2]

Disposal Plan
Waste Collection: Collect all waste material, including contaminated PPE and cleaning

materials, in a suitable and closed container labeled for hazardous waste.[2]

Disposal Regulations: Dispose of the contents and the container at an approved waste

disposal plant in accordance with all applicable local, regional, and national laws and

regulations.[2][4] Chemical waste generators are responsible for determining if a discarded

chemical is classified as hazardous waste and ensuring complete and accurate

classification.[4]

Workflow for Safe Handling of 1,1,3,3-
Propanetetracarbonitrile
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Start: Prepare for Handling

Step 1: Preparation
- Work in a fume hood

- Verify emergency equipment

Step 2: Don PPE
- Goggles
- Gloves

- Impervious clothing

Step 3: Chemical Handling
- Avoid dust and contact
- Practice good hygiene

End of Procedure

No Incident

Step 4: Waste Disposal
- Collect in labeled containers

- Follow regulations

Emergency: Exposure or Spill

Incident Occurs

Provide First Aid
- Eye wash
- Skin wash
- Fresh air

Exposure

Spill Response
- Evacuate
- Contain

- Collect for disposal

Spill

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,1,3,3-Propanetetracarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

